Cas no 1172017-57-0 (1-cyclopentanecarbonyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine)

• Product Name: 1-cyclopentanecarbonyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine
• CAS No: 1172017-57-0
• MF: C₁₇H₂₅N₃OS
• MW: 319.464902639389
• CID: 6391343
• PubChem ID: 44060077
• Update Time: 2025-05-23

1-cyclopentanecarbonyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentanecarbonyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine
• cyclopentyl-[4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]methanone
• AKOS024509203
• F5461-1129
• 1172017-57-0
• cyclopentyl(4-((4-cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)methanone
• 1-cyclopentanecarbonyl-4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazine

• Inchi： 1S/C17H25N3OS/c21-17(14-3-1-2-4-14)20-9-7-19(8-10-20)11-16-18-15(12-22-16)13-5-6-13/h12-14H,1-11H2
• InChI Key： YIWKPZKYTAKVIQ-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(N1CCN(CC2=NC(C3CC3)=CS2)CC1)=O

Computed Properties

• Exact Mass: 319.17183360g/mol
• Monoisotopic Mass: 319.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 1-cyclopentanecarbonyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine

Comprehensive Overview of 1-Cyclopentanecarbonyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine (CAS No. 1172017-57-0)

The compound 1-cyclopentanecarbonyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine (CAS No. 1172017-57-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate architecture, combining a cyclopentanecarbonyl moiety with a piperazine core and a 4-cyclopropyl-1,3-thiazol-2-yl substituent. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent trends in scientific literature highlight a growing interest in heterocyclic compounds, especially those containing thiazole and piperazine rings, due to their diverse biological activities. Researchers are actively exploring the potential of 1-cyclopentanecarbonyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine in modulating enzyme activity or receptor interactions, which aligns with the current focus on targeted therapies. The cyclopropyl group, in particular, is known to enhance metabolic stability, a critical factor in the design of modern pharmaceuticals.

From a synthetic chemistry perspective, the preparation of CAS No. 1172017-57-0 involves sophisticated multi-step reactions, often requiring careful optimization of conditions to achieve high yields and purity. The presence of both the thiazole and piperazine moieties introduces challenges in regioselectivity and stereochemistry, making its synthesis an area of active methodological development. Recent advances in catalytic cross-coupling and microwave-assisted synthesis have significantly improved access to such complex structures.

In the context of drug discovery, 1-cyclopentanecarbonyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine represents a valuable scaffold for medicinal chemistry optimization. Computational studies suggest that its three-dimensional structure may allow for favorable interactions with various biological targets, particularly in the central nervous system. This has led to speculation about potential applications in neurological disorders, though detailed pharmacological characterization remains ongoing in academic and industrial laboratories.

The physicochemical properties of CAS No. 1172017-57-0, including its solubility profile and logP value, indicate moderate lipophilicity, which is often desirable for compounds intended to cross biological barriers. Analytical characterization typically employs advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to ensure purity and confirm structural identity. These quality control measures are essential for research applications where compound integrity directly impacts experimental outcomes.

Environmental and safety considerations for 1-cyclopentanecarbonyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended during manipulation. The compound's stability under various storage conditions has been the subject of stability-indicating studies, with results suggesting optimal preservation in inert atmospheres at controlled temperatures.

Looking toward future directions, the scientific community anticipates expanded investigation into the biological activities of CAS No. 1172017-57-0. Particular interest surrounds its potential as a lead compound for structure-activity relationship studies, where systematic modifications could yield derivatives with enhanced potency or selectivity. The integration of artificial intelligence in drug design may accelerate this process, enabling more efficient exploration of chemical space around this molecular framework.

From a commercial perspective, the availability of 1-cyclopentanecarbonyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine from specialty chemical suppliers has facilitated its adoption in research programs worldwide. The compound's current pricing reflects both its synthetic complexity and the growing demand for structurally diverse screening compounds in high-throughput discovery platforms. As patent landscapes evolve, monitoring intellectual property related to this chemical entity remains crucial for organizations engaged in pharmaceutical innovation.

In summary, 1-cyclopentanecarbonyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine (CAS No. 1172017-57-0) represents an intriguing case study in modern medicinal chemistry. Its structural features combine several pharmacologically privileged elements, while its synthetic accessibility challenges current methodological paradigms. As research continues to unravel its full potential, this compound may emerge as a key player in the next generation of therapeutic agents, particularly in areas requiring precise molecular targeting and controlled biodistribution.